2-Bromo-N-(4-isopropylbenzyl)propanamide

• IUPAC Name: 2-bromo-N-[(4-propan-2-ylphenyl)methyl]propanamide
• InChI: InChI=1S/C13H18BrNO/c1-9(2)12-6-4-11(5-7-12)8-15-13(16)10(3)14/h4-7,9-10H,8H2,1-3H3,(H,15,16)
• InChI Key: GMCYUJSMLIZOHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CNC(=O)C(C)Br
• Molecular Formula: C13H18BrNO
• Molecular Weight: 284.19 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, density, etc. Unfortunately, specific physical and chemical properties of “2-Bromo-N-(4-isopropylbenzyl)propanamide” are not available in the retrieved data.

Scientific Research Applications

Synthesis and Polymerization Initiators

Synthesis and Molecular Structure Analysis : A study focused on a structurally similar compound, demonstrating its synthesis and detailed molecular structure analysis. This compound was shown to be an efficient fluorescent initiator for atom transfer radical polymerization (ATRP) of acrylates, suggesting potential applications in the synthesis of polymers with tailored properties (Ihor Kulai & S. Mallet-Ladeira, 2016).

Medicinal Chemistry and Enzyme Inhibition

Carbonic Anhydrase Inhibitory Properties : Research on bromophenol derivatives, including those structurally related to "2-Bromo-N-(4-isopropylbenzyl)propanamide," explored their inhibitory effects on human carbonic anhydrase II. Such studies indicate potential applications in developing novel inhibitors for conditions like glaucoma and epilepsy (H. T. Balaydın et al., 2012).

Material Science and Battery Technology

Film-Forming Electrolyte Additives : A study on benzyl isocyanate compounds, related in functionality to "2-Bromo-N-(4-isopropylbenzyl)propanamide," highlighted their application as polymerizable electrolyte additives for lithium-ion batteries. These compounds were found to improve overcharge protection and charge/discharge performance, showcasing potential utility in enhancing battery safety and efficiency (C. Korepp et al., 2007).

Environmental Science and Degradation Studies

Degradation and Environmental Impact : Although direct studies on "2-Bromo-N-(4-isopropylbenzyl)propanamide" were not found, research on similar brominated compounds offers insights into their environmental behavior, including volatility, adsorption, and degradation in soil. Such studies are crucial for assessing the environmental impact and safety of using these compounds in various applications (S. Yates & J. Gan, 1998).

Mechanism of Action

Target of Action

Based on its structure, it may interact with proteins or enzymes that have affinity for amide or bromine-containing compounds .

Mode of Action

The compound contains a bromine atom, which is often involved in electrophilic aromatic substitution reactions . The compound also contains an amide group, which can participate in various organic reactions to form other useful compounds for synthesis .

Biochemical Pathways

Amides like propanamide can participate in a hofmann rearrangement to produce amines . This suggests that 2-Bromo-N-(4-isopropylbenzyl)propanamide might affect pathways involving amine metabolism.

Result of Action

The compound’s potential to undergo various organic reactions suggests it could have diverse effects depending on the specific biochemical context .

Safety and Hazards

The safety data sheet (SDS) provides information about the potential hazards of a chemical compound and how to handle it safely. The SDS for “2-Bromo-N-(4-isopropylbenzyl)propanamide” indicates that it is for scientific research and development only.